Cas no 1805509-31-2 (2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-methanol)

• Product Name: 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-methanol
• CAS No: 1805509-31-2
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4891819
• Update Time: 2025-05-20

2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-methanol

• Inchi： 1S/C8H8F2INO/c1-4-5(3-13)2-6(11)7(12-4)8(9)10/h2,8,13H,3H2,1H3
• InChI Key： AHMDGMVDOUTQBR-UHFFFAOYSA-N
• SMILES： IC1C=C(CO)C(C)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-methanol

Introduction to 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-methanol (CAS No. 1805509-31-2)

2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1805509-31-2, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both difluoromethyl and iodo substituents in its molecular framework imparts distinct reactivity and biological activity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-methanol consists of a pyridine core substituted with a difluoromethyl group at the 2-position, an iodo group at the 3-position, and a methyl group at the 6-position. Additionally, a hydroxyl group is located at the 5-position, contributing to its overall functionality. This specific arrangement of substituents enhances its utility in various chemical transformations, including cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, there has been a growing interest in the development of compounds containing fluoro substituents due to their ability to modulate metabolic stability and binding affinity. The difluoromethyl group, in particular, is known for its ability to improve pharmacokinetic properties of drug candidates by increasing lipophilicity and reducing metabolic susceptibility. This feature has made such compounds attractive for the design of next-generation pharmaceuticals.

The iodo substituent in 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-methanol serves as a versatile handle for further functionalization through palladium-catalyzed cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures and have been widely employed in the synthesis of biologically active molecules. The combination of these reactive sites makes this compound a powerful tool for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, the use of transition metal catalysis has enabled efficient transformations that would otherwise be challenging. Such methodologies have opened new avenues for the synthesis of structurally diverse compounds with potential therapeutic applications. The ability to selectively modify specific positions on the pyridine ring allows for fine-tuning of biological activity, making this compound a valuable asset in drug discovery pipelines.

The hydroxyl group at the 5-position of 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-methanol also contributes to its versatility. This functional moiety can participate in various chemical reactions, including etherification and esterification, which are commonly used to enhance solubility and bioavailability of drug candidates. The strategic placement of this group within the molecule allows for multiple pathways for further derivatization, thereby expanding its utility in synthetic applications.

In conclusion, 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-methanol (CAS No. 1805509-31-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of both difluoromethyl and iodo substituents, make it an invaluable intermediate for constructing complex molecular structures through cross-coupling reactions. The additional functionalities such as the hydroxyl group provide further opportunities for chemical modification, enhancing its applicability in drug discovery efforts.

The growing body of research demonstrating the utility of fluoro-substituted compounds in medicinal chemistry underscores the importance of this compound. As synthetic methodologies continue to evolve, new applications for 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-methanol are likely to emerge, further solidifying its role as a key player in the development of novel therapeutic agents.